Cas no 13219-95-9 (1H-Pyrrol-3-amine, 2,5-diphenyl-)
13219-95-9 structure
Product Name:1H-Pyrrol-3-amine, 2,5-diphenyl-
CAS No:13219-95-9
MF:C16H14N2
MW:234.295763492584
CID:1229630
PubChem ID:3421948
Update Time:2025-04-20
1H-Pyrrol-3-amine, 2,5-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrol-3-amine, 2,5-diphenyl-
- 2,5-diphenyl-1H-pyrrol-3-amine
- 3-amino-2,5-diphenylpyrrole
- PQBXWIUKGDQBRI-UHFFFAOYSA-
- InChI=1/C16H14N2/c17-14-11-15(12-7-3-1-4-8-12)18-16(14)13-9-5-2-6-10-13/h1-11,18H,17H2
- SCHEMBL6954715
- AKOS005443261
- 13219-95-9
- DTXSID50392346
- STK366549
-
- Inchi: 1S/C16H14N2/c17-14-11-15(12-7-3-1-4-8-12)18-16(14)13-9-5-2-6-10-13/h1-11,18H,17H2
- InChI Key: PQBXWIUKGDQBRI-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC=CC=2)=CC(=C1C1C=CC=CC=1)N
Computed Properties
- Exact Mass: 233.10799
- Monoisotopic Mass: 234.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 41.8Ų
Experimental Properties
- PSA: 38.91
1H-Pyrrol-3-amine, 2,5-diphenyl- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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